Acid Brown 434

Specification

• CAS No.: 126851-40-9
• Molecular Formula: C22H13FeN6NaO11S
• Molecular Weight: 648.3 g/mol
• IUPAC Name: sodium;5-[[5-[(3,5-dinitro-2-oxidophenyl)diazenyl]-4-hydroxy-2-oxidophenyl]diazenyl]naphthalene-2-sulfonate;iron(2+);hydrate
• Standard InChI: InChI=1S/C22H14N6O10S.Fe.Na.H2O/c29-20-10-21(30)17(25-26-18-7-12(27(32)33)8-19(22(18)31)28(34)35)9-16(20)24-23-15-3-1-2-11-6-13(39(36,37)38)4-5-14(11)15;;;/h1-10,29-31H,(H,36,37,38);;;1H2/q;+2;+1;/p-3
• SMILES: C1=CC2=C(C=CC(=C2)S(=O)(=O)[O-])C(=C1)N=NC3=C(C=C(C(=C3)N=NC4=C(C(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-])[O-])O)[O-].O.[Na+].[Fe+2]
• Canonical SMILES: C1=CC2=C(C=CC(=C2)S(=O)(=O)[O-])C(=C1)N=NC3=C(C=C(C(=C3)N=NC4=C(C(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-])[O-])O)[O-].O.[Na+].[Fe+2]

Introduction

Chemical Composition and Physical Properties

Acid Brown 434 is characterized as an azo ferrous complex dye, which contains one or more azo groups (-N=N-) in its molecular structure. This chemical configuration contributes to its stability and colorant properties. The compound appears as a brown powder with a distinctive reddish-brown hue when applied to various substrates.

Basic Properties

The physical form of Acid Brown 434 is a fine powder with a reddish-brown appearance. Its solubility characteristics are noteworthy as it readily dissolves in water, making it suitable for aqueous dyeing applications in various industries. This water solubility is a critical property that distinguishes acid dyes from other classes of colorants and contributes to their application versatility.

Chemical Specifications

The following table presents the detailed specifications of Acid Brown 434 as documented by manufacturers:

Parameter	Specification
CAS Number	126851-40-9
Type of Dye	Acid Dye
Chemical Class	Azo Fe Complex
Colour Index Number	Acid Brown 434
Physical Appearance	Brown Powder
Hue	Reddish Brown
Solubility	Soluble in water
Dye Content	>98%
Application	Leather, Textile

This acid dye maintains a high level of purity with a dye content typically exceeding 98%, which ensures consistent coloration results in industrial applications.

Industrial Applications

Acid Brown 434 has established itself as a versatile colorant with applications across multiple industries. Its properties make it particularly suitable for specific sectors where consistent coloration and stability are required.

Textile Industry Applications

In the textile sector, Acid Brown 434 is primarily used for dyeing protein-based fibers. The dye's chemical structure enables it to form strong ionic bonds with the protein fibers, resulting in excellent colorfastness properties. This makes it particularly valuable for:

• Wool dyeing processes where deep, rich brown tones are desired

• Silk fabric coloration where the natural luster of the material needs to be maintained

• Nylon and other polyamide fibers that require consistent coloration

The dye's water solubility facilitates its application in conventional textile dyeing equipment, allowing for effective penetration into fibers and resulting in uniform color distribution across the textile material.

Leather Industry Applications

The leather industry represents another significant application area for Acid Brown 434. The dye's ability to bond with the protein structure of leather makes it an excellent choice for leather coloration processes. The specific applications include:

• Full-grain leather dyeing where penetration and uniformity are crucial

• Split leather coloration

• Leather finishing processes where specific brown tones are required

The compatibility of Acid Brown 434 with various leather processing chemicals enhances its utility in this sector, allowing tanners to achieve consistent results across different batches of material.

Technical Specifications and Quality Parameters

The commercial success of Acid Brown 434 depends significantly on its adherence to strict quality parameters that ensure consistent performance in industrial applications.

Analytical Testing Methods

Quality control for Acid Brown 434 typically involves several analytical methods to verify its composition and purity:

• Spectrophotometric analysis to verify color strength and undertone

• Chromatographic methods to assess purity

• Dissolution testing to confirm solubility characteristics

• pH measurement of aqueous solutions

• Particle size analysis to ensure proper dispersion properties

These testing methodologies help manufacturers maintain batch-to-batch consistency, which is crucial for industrial customers who require predictable results in their coloration processes.

Performance Parameters

Beyond chemical specifications, performance parameters are essential quality indicators for Acid Brown 434:

Performance Parameter	Typical Evaluation Method
Color Strength	Comparative dyeing against standard
Light Fastness	Exposure to standardized light sources
Washing Fastness	Standard laundering tests
Perspiration Fastness	Artificial perspiration solution tests
Heat Stability	Exposure to elevated temperatures
pH Stability	Performance testing in various pH environments

These parameters provide crucial information about how the dye will perform under various application conditions and help determine its suitability for specific end-uses.

Manufacturing Process

The production of Acid Brown 434 involves several chemical processes that require precision and quality control to ensure consistent product characteristics.

Synthesis Methods

The industrial synthesis of Acid Brown 434 typically follows these general steps:

• Diazotization of appropriate aromatic amines

• Coupling reactions with suitable components to form the azo structure

• Complexation with iron to create the azo ferrous complex

• Purification processes to achieve the required dye content

• Standardization to ensure consistent performance

These manufacturing steps require careful control of reaction conditions, including temperature, pH, and reagent concentrations, to produce a high-quality final product.

Quality Control in Production

Manufacturers implement rigorous quality control protocols throughout the production process:

• Raw material testing to ensure starting material purity

• In-process monitoring of reaction parameters

• Final product testing against established specifications

• Stability testing to ensure product shelf-life

• Application testing to verify performance characteristics

These quality control measures are essential to maintain the high standards required for industrial dyestuffs.